![molecular formula C22H29N3O5S2 B2612265 (Z)-ethyl 2-((4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzoyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate CAS No. 393838-99-8](/img/structure/B2612265.png)
(Z)-ethyl 2-((4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzoyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate
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Description
(Z)-ethyl 2-((4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzoyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate is a useful research compound. Its molecular formula is C22H29N3O5S2 and its molecular weight is 479.61. The purity is usually 95%.
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Scientific Research Applications
Molecular Rearrangements and Synthesis Applications
Molecular Rearrangements
Studies on molecular rearrangements, such as those involving 1-substituted-4-iminomethyl-1,2,3-triazoles, highlight the significance of electronic properties in determining equilibrium positions. These rearrangements have applications in synthesizing specific carbaldehydes, demonstrating the potential for complex molecular synthesis and modification using similar compounds (L'abbé et al., 1990).
Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives
The creation of complex molecules through interactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with arylidinemalononitrile derivatives in specific conditions suggests a pathway for synthesizing diverse chemical entities, highlighting the versatility of thiazole derivatives in chemical synthesis (Mohamed, 2021).
Fluorescent Molecular Probes Development
Fluorescent Molecular Probes
The development of fluorescent molecular probes using diphenyloxazoles with specific group substitutions illustrates the utility of sulfonyl and amino groups in creating sensitive and versatile probes for biological research. These probes can be used to study various biological events and processes, indicating the potential for compounds with similar functionalities to be used in developing new probes (Diwu et al., 1997).
Heterocyclic Compound Synthesis
Heterocyclic Compounds Synthesis
The synthesis of 2-amino-4-imino-4,5-dihydrothiazoles from N-sulfonyl-α-chloroamidines and thiourea showcases the potential for creating various heterocyclic compounds through specific reactions. This process can lead to the development of novel compounds with applications in medicinal chemistry and drug discovery (Abdelaal & Bauer, 1988).
Properties
IUPAC Name |
ethyl 2-[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]imino-3,4-dimethyl-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O5S2/c1-6-30-21(27)19-16(4)24(5)22(31-19)23-20(26)17-7-9-18(10-8-17)32(28,29)25-12-14(2)11-15(3)13-25/h7-10,14-15H,6,11-13H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYJUCTJMDCQRAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(C(=NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CC(CC(C3)C)C)S1)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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